5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-benzylsulfanyl-N-phenyl-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C15H13N3S2/c1-3-7-12(8-4-1)11-19-15-18-17-14(20-15)16-13-9-5-2-6-10-13/h1-10H,11H2,(H,16,17)
• InChI Key: UFGCBNVUTIIWBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NN=C(S2)NC3=CC=CC=C3
• Molecular Formula: C15H13N3S2
• Molecular Weight: 299.4 g/mol

Description

5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine, also known as BPTA, is a compound that has been extensively studied for its potential applications in scientific research. BPTA is a member of the thiadiazole family of compounds, which are known for their diverse range of biological activities.

Scientific Research Applications

5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine has been studied for its potential applications in a variety of scientific research fields. One of the most promising areas of research is in the field of cancer. 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer therapies.
In addition to its anti-cancer properties, 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine has also been studied for its potential applications in the treatment of Alzheimer's disease. 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine has been shown to inhibit the aggregation of amyloid-beta peptides, which are believed to play a key role in the development of Alzheimer's disease.

Mechanism of Action

The mechanism of action of 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in cell growth and proliferation. 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine has been shown to inhibit the activity of several enzymes, including protein kinase C and cyclin-dependent kinase 2, which are known to play a role in cancer cell growth.
Biochemical and Physiological Effects:
5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer and anti-Alzheimer's properties, 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine has also been shown to have anti-inflammatory and antioxidant effects. These properties make 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine a potential candidate for the development of new therapies for a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine is that it is a relatively simple compound to synthesize, making it readily available for scientific research. However, one limitation of 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine is that it has a relatively short half-life in vivo, which may limit its effectiveness as a therapeutic agent.

Future Directions

There are several potential future directions for research on 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine. One area of research is in the development of new cancer therapies. 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine has shown promise as a potential anti-cancer agent, and further research is needed to determine its effectiveness in vivo.
Another area of research is in the development of new therapies for Alzheimer's disease. 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine has been shown to inhibit the aggregation of amyloid-beta peptides, which are believed to play a key role in the development of Alzheimer's disease. Further research is needed to determine whether 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine can be developed into an effective therapy for this disease.
Finally, there is potential for 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine to be developed into a therapeutic agent for other diseases, such as inflammation and oxidative stress. Further research is needed to determine the full range of potential applications for this compound.
Conclusion:
In conclusion, 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine is a compound that has shown promise as a potential therapeutic agent for a variety of diseases. Its anti-cancer, anti-Alzheimer's, anti-inflammatory, and antioxidant properties make it a promising candidate for the development of new therapies. Further research is needed to fully understand the mechanism of action of 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine and to determine its effectiveness in vivo.

Synthesis Methods

The synthesis of 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine involves the reaction of benzyl isothiocyanate with 2-amino-phenyl-thiourea in the presence of a catalyst. The reaction occurs in a solvent such as ethanol or acetonitrile and is typically carried out at room temperature. The resulting product is then purified using column chromatography or recrystallization.